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Compound of Interest

Compound Name: N-Acetylornithine-d2

Cat. No.: B12407798 Get Quote

This guide provides detailed procedures for the safe handling and proper disposal of N-
Acetylornithine-d2, a deuterated form of the amino acid derivative N-Acetylornithine. The

information is intended for researchers, scientists, and drug development professionals.

Adherence to these guidelines is crucial for maintaining laboratory safety and ensuring

environmental compliance.

Disclaimer: This document provides general guidance. Always consult the Safety Data Sheet

(SDS) provided by your supplier for N-Acetylornithine-d2 and follow all applicable federal,

state, and local regulations. Your institution's Environmental Health and Safety (EHS)

department should be your primary resource for specific disposal protocols.

Chemical and Physical Properties
A summary of the known properties of N-Acetylornithine and its deuterated form is presented

below. This information is critical for a preliminary hazard assessment.
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Property Value Source

Chemical Name Nα-Acetyl-L-ornithine-d2 Santa Cruz Biotechnology[1]

CAS Number 6205-08-9 (unlabeled) Santa Cruz Biotechnology[1]

Molecular Formula C₇H₁₂D₂N₂O₃ Santa Cruz Biotechnology[1]

Molecular Weight 176.21 g/mol Santa Cruz Biotechnology[1]

Physical State Solid powder Sigma-Aldrich

Appearance Colorless to white Sigma-Aldrich

Solubility Soluble in water TargetMol

Storage Recommended at -20°C Sigma-Aldrich

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet for N-Acetylornithine-d2 was not publicly available, an

SDS for the non-deuterated N-Acetyl-L-ornithine indicates no specific hazard statements.

However, as a general laboratory chemical, standard precautions should be taken.

Personal Protective Equipment (PPE) required:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

Hand Protection: Wear suitable protective gloves.

Respiratory Protection: For operations that may generate dust, a dust mask (such as a type

N95) is recommended.

Skin and Body Protection: Wear a laboratory coat.

Spill and Accidental Release Measures
In the event of a spill, the following procedures should be followed:
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Personal Precautions: Avoid dust formation and prevent contact with skin and eyes.

Containment and Cleanup: Sweep up the solid material and place it into a suitable, labeled

container for disposal.

Disposal Procedures
N-Acetylornithine-d2 is an amino acid derivative and is not classified as a hazardous material

based on available information for its non-deuterated counterpart. As such, it is likely

considered a non-hazardous biochemical. Disposal of such materials often allows for more

straightforward methods than those required for hazardous waste. However, segregation of

hazardous and non-hazardous waste is crucial to prevent unnecessary disposal costs and

environmental burden.

The primary recommended disposal route for small quantities of non-hazardous, water-soluble

biochemicals is via the sanitary sewer, provided this is permitted by local regulations.

Step-by-Step Disposal Protocol:

Regulatory Confirmation: Before proceeding, confirm with your institution's EHS department

that sanitary sewer disposal is acceptable for non-hazardous biochemicals.

Waste Characterization: Ensure the N-Acetylornithine-d2 waste is not mixed with any

hazardous substances (e.g., heavy metals, solvents). If it is, it must be treated as hazardous

waste.

Neutralization (if applicable): While N-Acetylornithine is not a strong acid or base, if it is in a

solution with a pH outside the neutral range (typically 5-9), it should be neutralized.

Dissolution: Dissolve the solid N-Acetylornithine-d2 in a large volume of water.

Sanitary Sewer Disposal: Pour the aqueous solution down the drain, flushing with copious

amounts of water. This is generally acceptable for small quantities. For larger amounts,

consult your EHS guidelines.

Empty Containers: Rinse empty containers thoroughly with water. The rinsate can also be

disposed of down the sanitary sewer. Deface the label on the empty container before placing
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it in the regular trash.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of N-
Acetylornithine-d2.
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N-Acetylornithine-d2 Disposal Workflow
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Caption: Disposal decision workflow for N-Acetylornithine-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b12407798?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/nalpha-acetyl-l-ornithine-d2-6205-08-9-unlabeled
https://www.benchchem.com/product/b12407798#n-acetylornithine-d2-proper-disposal-procedures
https://www.benchchem.com/product/b12407798#n-acetylornithine-d2-proper-disposal-procedures
https://www.benchchem.com/product/b12407798#n-acetylornithine-d2-proper-disposal-procedures
https://www.benchchem.com/product/b12407798#n-acetylornithine-d2-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12407798?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12407798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

